Cas no 1361815-12-4 (2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl)

• Product Name: 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl
• CAS No: 1361815-12-4
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• CID: 4996494
• Update Time: 2025-07-18

2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl3O/c1-17-11-2-3-12(13(16)7-11)8-4-9(14)6-10(15)5-8/h2-7H,1H3
• InChI Key： ZFWLTTFKSLTEGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C=1)Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl

Recent Advances in the Study of 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl (CAS: 1361815-12-4)

The compound 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl (CAS: 1361815-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl, which make it a promising candidate for further investigation. The presence of multiple chlorine atoms and a methoxy group on the biphenyl scaffold suggests potential interactions with biological targets, particularly in the context of enzyme inhibition or receptor modulation. Researchers have employed advanced synthetic techniques to optimize the production of this compound, ensuring high purity and yield for subsequent biological testing.

In vitro studies have demonstrated that 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl exhibits notable activity against certain cancer cell lines, with preliminary data indicating potential as an anti-proliferative agent. Mechanistic studies are ongoing to elucidate the precise molecular pathways involved in its biological effects. Additionally, computational modeling has been utilized to predict the compound's binding affinity for various protein targets, providing valuable insights for future drug design efforts.

Despite these promising findings, challenges remain in the development of 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Recent publications have proposed structural modifications to enhance the compound's pharmacokinetic properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2'-Chloro-3,5-dichloro-4'-methoxy-biphenyl represents a compelling area of research in chemical biology and drug discovery. The compound's unique structural characteristics and preliminary biological activity warrant continued investigation. Future studies should focus on optimizing its properties for therapeutic applications and exploring its potential in combination therapies. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this promising compound.